Cas no 2227801-19-4 (methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate)

• Product Name: methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate
• CAS No: 2227801-19-4
• MF: C₁₂H₁₅FO₄
• MW: 242.243507623672
• CID: 6386034
• PubChem ID: 165650373
• Update Time: 2025-06-08

methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate
• EN300-1779208
• 2227801-19-4

• Inchi： 1S/C12H15FO4/c1-16-12(15)8-10(14)5-6-17-11-4-2-3-9(13)7-11/h2-4,7,10,14H,5-6,8H2,1H3/t10-/m1/s1
• InChI Key： NHENNHQOUJRDJQ-SNVBAGLBSA-N
• SMILES： FC1=CC=CC(=C1)OCC[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 242.09543712g/mol
• Monoisotopic Mass: 242.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate

Exploring Methyl (3R)-5-(3-Fluorophenoxy)-3-Hydroxypentanoate (CAS No. 2227801-19-4): A Comprehensive Overview

In the realm of fine chemicals and pharmaceutical intermediates, methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate (CAS No. 2227801-19-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chiral center at the 3-position and a fluorophenoxy moiety, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its CAS number 2227801-19-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts.

The 3-fluorophenoxy group in this ester derivative is particularly noteworthy, as fluorine substitution often enhances metabolic stability and bioavailability in drug design. This aligns with current trends in medicinal chemistry, where fluorinated compounds are frequently searched for their role in optimizing pharmacokinetic profiles. Users often inquire about the synthesis of fluorinated esters or the impact of hydroxyl groups on chirality, making this compound a relevant case study.

From a synthetic perspective, methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate exemplifies the growing demand for enantiomerically pure intermediates. The (3R) configuration highlights the importance of stereochemistry in modern drug development, a topic frequently queried in academic and industrial forums. Researchers are increasingly investigating asymmetric synthesis techniques to access such chiral building blocks efficiently, reflecting broader industry shifts toward precision medicine.

Applications of this compound may extend to pro-drug development, where its ester functionality could serve as a metabolically labile group. This resonates with trending searches around esterase-sensitive prodrugs and targeted drug delivery systems. The presence of both hydroxyl and ester groups offers versatility for further derivatization, addressing common questions about multi-functional group compatibility in organic synthesis.

Analytical characterization of CAS 2227801-19-4 typically involves advanced techniques like chiral HPLC and NMR spectroscopy, which dominate discussions in chemical analysis communities. The compound's fluorine NMR signal presents an educational example for those studying 19F-NMR applications—a frequently searched topic among spectroscopy enthusiasts.

Environmental and regulatory considerations for such fluorinated organic compounds are also gaining traction in search queries. While this specific ester doesn't fall under restricted categories, its biodegradation pathways and green chemistry alternatives for its synthesis reflect contemporary concerns about sustainable chemical practices.

In conclusion, methyl (3R)-5-(3-fluorophenoxy)-3-hydroxypentanoate represents a compelling intersection of structural complexity and practical utility. Its study addresses multiple high-search-volume topics in chemistry, from chiral synthesis to fluorine chemistry, making it a valuable subject for both educational and research-oriented content. The compound's CAS No. 2227801-19-4 ensures its distinct identity in the ever-expanding landscape of specialty chemicals.